1-(3,4-Dimethoxyphenyl)-2-(isoquinolin-1-ylsulfanyl)ethanone

• Molecular Formula: C19H17NO3S
• Molecular Weight: 339.4 g/mol
• IUPAC Name: 1-(3,4-dimethoxyphenyl)-2-isoquinolin-1-ylsulfanylethanone
• InChI: InChI=1S/C19H17NO3S/c1-22-17-8-7-14(11-18(17)23-2)16(21)12-24-19-15-6-4-3-5-13(15)9-10-20-19/h3-11H,12H2,1-2H3
• InChI Key: BYPVANQOSLMJRA-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)CSC2=NC=CC3=CC=CC=C32)OC

Description

1-(3,4-Dimethoxyphenyl)-2-(isoquinolin-1-ylsulfanyl)ethanone, also known as DISC1, is a protein that is encoded by the DISC1 gene in humans. DISC1 is a key protein that plays a vital role in the development and functioning of the brain. It is involved in various cellular processes, including neuronal migration, neurite outgrowth, and synaptic plasticity. DISC1 has been linked to various psychiatric disorders, including schizophrenia, bipolar disorder, and depression.

Mechanism of Action

1-(3,4-Dimethoxyphenyl)-2-(isoquinolin-1-ylsulfanyl)ethanone interacts with various proteins in the brain, including NDEL1, PDE4B, and GSK3B. These interactions play a vital role in various cellular processes, including neuronal migration, neurite outgrowth, and synaptic plasticity. This compound also regulates the activity of various neurotransmitters, including dopamine and serotonin, which are involved in the development and function of the brain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on the brain. Studies have shown that this compound regulates the activity of various signaling pathways, including the cAMP-PKA pathway and the Wnt signaling pathway. This compound also regulates the activity of various transcription factors, including ATF4 and CREB, which play a vital role in the development and function of the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of studying 1-(3,4-Dimethoxyphenyl)-2-(isoquinolin-1-ylsulfanyl)ethanone is that it provides insights into the molecular mechanisms that underlie various psychiatric disorders. This compound has also been used as a target for drug development, with various compounds being developed that target this compound and its interacting proteins. However, one of the limitations of studying this compound is that it is a complex protein that interacts with various proteins and signaling pathways, making it challenging to study its effects in isolation.

Future Directions

There are various future directions for research on 1-(3,4-Dimethoxyphenyl)-2-(isoquinolin-1-ylsulfanyl)ethanone. One area of research is the development of compounds that target this compound and its interacting proteins for the treatment of psychiatric disorders. Another area of research is the study of the role of this compound in the development and function of other organs, including the heart and lungs. Finally, researchers are also exploring the use of this compound as a biomarker for various psychiatric disorders, which could aid in the diagnosis and treatment of these disorders.

Synthesis Methods

The synthesis of 1-(3,4-Dimethoxyphenyl)-2-(isoquinolin-1-ylsulfanyl)ethanone involves the use of various chemical reagents and techniques. One of the most commonly used methods for synthesizing this compound is the solid-phase peptide synthesis (SPPS) method. This method involves the stepwise addition of amino acids to a growing peptide chain that is anchored to a solid support. The synthesized peptide is then cleaved from the solid support and purified using various chromatographic techniques.

Scientific Research Applications

1-(3,4-Dimethoxyphenyl)-2-(isoquinolin-1-ylsulfanyl)ethanone has been the subject of extensive scientific research due to its role in various psychiatric disorders. Researchers have used various techniques, including genetic manipulation, to study the effects of this compound on brain development and function. Studies have shown that mutations in the this compound gene can lead to abnormal brain development and function, which can result in various psychiatric disorders.